Cas no 334707-11-8 (4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride)

• Product Name: 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride
• CAS No: 334707-11-8
• MF: C₈H₉ClN₄O₂
• MW: 228.63565993309
• MDL: MFCD28397636
• CID: 4646596
• PubChem ID: 119031118
• Update Time: 2025-07-17

4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride

• MDL： MFCD28397636
• Inchi： 1S/C8H8N4O2.ClH/c9-5-1-3-6(4-2-5)12-7(13)10-11-8(12)14;/h1-4H,9H2,(H,10,13)(H,11,14);1H
• InChI Key： SQHJZBUDWKLIRN-UHFFFAOYSA-N
• SMILES： O=C1NNC(=O)N1C1C=CC(N)=CC=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride

Professional Introduction to 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride (CAS No. 334707-11-8)

4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride, identified by the chemical identifier CAS No. 334707-11-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolidine class, a heterocyclic structure that has garnered attention due to its versatile reactivity and potential applications in drug design. The presence of both an amino group and a dione moiety in its molecular framework makes it a promising candidate for further exploration in synthetic chemistry and biological assays.

The molecular structure of 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride consists of a central triazolidine ring substituted with a phenyl group at the 4-position and a dione group at the 3,5 positions. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for biological testing and formulation development. This property is particularly valuable in pharmaceutical research, where solubility is a critical factor in drug bioavailability and efficacy.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazolidine scaffold has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer agents. The specific substitution pattern of 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride positions it as a unique molecule that could exhibit distinct biological activities compared to other triazolidine derivatives.

One of the most compelling aspects of this compound is its dual functionality. The amino group at the phenyl ring can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Meanwhile, the dione moiety can undergo various chemical transformations, including Michael additions and cycloadditions, which are widely used in organic synthesis to create more complex molecular architectures. These features make 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of triazolidine derivatives in addressing unmet medical needs. For instance, modifications of the triazolidine core have led to compounds with enhanced potency and selectivity against certain disease targets. The structural features of 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride, particularly the combination of an amino group and a dione group, suggest that it may have similar advantages. Further investigation into its biological properties could uncover new therapeutic opportunities.

The synthesis of 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the amino group at the phenyl ring typically involves nucleophilic aromatic substitution or reduction reactions depending on the starting material. The subsequent formation of the triazolidine ring can be achieved through condensation reactions between appropriate precursors. Finally, the dione group is introduced through oxidation or cyclization processes.

In terms of analytical characterization, CAS No. 334707-11-8 corresponds to a well-defined compound that can be readily analyzed using standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. Additionally, high-performance liquid chromatography (HPLC) can be employed to assess its chemical stability and impurity profile.

The potential applications of 4-(4-aminophenyl)-1,2,4-triazolidine-3,5-dione hydrochloride extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for materials science applications as well. For example，the compound could be explored as a precursor for polymers or coatings with specialized properties such as enhanced thermal stability or biodegradability.

As research continues to advance，the role of heterocyclic compounds like triazolidine derivatives will undoubtedly become more prominent。The development of new synthetic methodologies will further expand their utility，allowing chemists to design molecules with tailored properties for specific applications。The case of CAS No 334707 11 8 exemplifies this trend，demonstrating how structural innovation can lead to novel compounds with significant potential benefits。